![molecular formula C13H8N2O2 B258479 2-phenyl-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione](/img/structure/B258479.png)
2-phenyl-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione
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Overview
Description
2-phenyl-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione, also known as PPD, is a heterocyclic compound that has been extensively studied for its potential applications in pharmaceutical research. PPD is a bicyclic molecule that contains both pyrrole and pyridine rings, and it has been found to exhibit a range of biological activities, including antitumor, anti-inflammatory, and antimicrobial effects. In
Mechanism of Action
The exact mechanism of action of 2-phenyl-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione is not yet fully understood, but it is thought to involve the inhibition of cell proliferation and induction of apoptosis in cancer cells. This compound has also been found to modulate various signaling pathways, including the MAPK/ERK and PI3K/Akt pathways, which are involved in cell growth, survival, and differentiation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of angiogenesis, induction of cell cycle arrest, and modulation of the immune system. It has also been found to have antioxidant and anti-inflammatory effects, which may contribute to its therapeutic potential.
Advantages and Limitations for Lab Experiments
2-phenyl-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione has several advantages for use in lab experiments, including its potent antitumor activity and broad range of biological effects. However, it also has some limitations, including its low solubility in water and potential toxicity at high concentrations.
Future Directions
There are several future directions for research on 2-phenyl-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione, including the development of novel synthetic routes, the elucidation of its mechanism of action, and the evaluation of its potential as a therapeutic agent for a range of diseases. Other potential areas of research include the investigation of this compound's effects on the microbiome and its potential as a tool for drug delivery. Overall, this compound is a promising compound that has the potential to make a significant impact on the field of pharmaceutical research.
Synthesis Methods
2-phenyl-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione can be synthesized through a multistep process that involves the condensation of 2-aminopyridine with an aldehyde or ketone to form a pyrrole intermediate, which is then cyclized with a dicarbonyl compound to form the final product. Several synthetic routes have been reported for the synthesis of this compound, including the use of microwave irradiation, ultrasound, and other novel techniques.
Scientific Research Applications
2-phenyl-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione has been extensively studied for its potential applications in pharmaceutical research, particularly in the development of anticancer drugs. It has been found to exhibit potent antitumor activity against a range of cancer cell lines, including breast, lung, and liver cancer. This compound has also been shown to have anti-inflammatory and antimicrobial effects, making it a promising candidate for the development of novel therapeutics for a range of diseases.
properties
Molecular Formula |
C13H8N2O2 |
---|---|
Molecular Weight |
224.21 g/mol |
IUPAC Name |
2-phenylpyrrolo[3,4-c]pyridine-1,3-dione |
InChI |
InChI=1S/C13H8N2O2/c16-12-10-6-7-14-8-11(10)13(17)15(12)9-4-2-1-3-5-9/h1-8H |
InChI Key |
HMMCRPVYTNVEIX-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)N2C(=O)C3=C(C2=O)C=NC=C3 |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=O)C3=C(C2=O)C=NC=C3 |
Origin of Product |
United States |
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